Cas no 1803590-74-0 (Cyclohexaneacetic acid, 4-(2-methylpentyl)-)

• Product Name: Cyclohexaneacetic acid, 4-(2-methylpentyl)-
• CAS No: 1803590-74-0
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• MDL: MFCD28954288
• CID: 5191738
• PubChem ID: 118946670
• Update Time: 2025-06-08

Cyclohexaneacetic acid, 4-(2-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 4-(2-methylpentyl)-

• MDL： MFCD28954288
• Inchi： 1S/C14H26O2/c1-3-4-11(2)9-12-5-7-13(8-6-12)10-14(15)16/h11-13H,3-10H2,1-2H3,(H,15,16)
• InChI Key： OZTSSFGYLLRHQS-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)CCC(CC(C)CCC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on Cyclohexaneacetic acid, 4-(2-methylpentyl)-

Cyclohexaneacetic acid, 4-(2-methylpentyl)- (CAS No. 1803590-74-0) in Modern Chemical and Pharmaceutical Research

The compound Cyclohexaneacetic acid, 4-(2-methylpentyl)-, identified by the CAS number 1803590-74-0, represents a significant molecule in the realm of organic chemistry and pharmaceutical innovation. This is a branched-chain carboxylic acid derivative, characterized by a cyclohexane ring substituted with a 4-(2-methylpentyl) group. Such structural motifs are of particular interest due to their potential in drug design, serving as scaffolds for novel bioactive molecules.

The synthesis of Cyclohexaneacetic acid, 4-(2-methylpentyl)- involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. The presence of the cyclohexane ring imparts a degree of steric hindrance and conformational flexibility, which can be exploited to modulate the pharmacokinetic properties of derivatives. This compound’s utility extends beyond mere structural diversity; it serves as a precursor in the development of more complex pharmaceutical entities.

In recent years, there has been growing interest in the application of branched-chain carboxylic acids in medicinal chemistry. The unique physicochemical properties of these compounds, such as solubility and metabolic stability, make them attractive candidates for drug development. For instance, derivatives of Cyclohexaneacetic acid, 4-(2-methylpentyl)- have been explored as intermediates in the synthesis of protease inhibitors and other enzyme-targeted therapeutics. These inhibitors are crucial in treating various diseases, including cancer and infectious disorders.

One notable area where this compound has shown promise is in the field of immunomodulatory agents. The structural features of Cyclohexaneacetic acid, 4-(2-methylpentyl)- allow for interactions with biological targets that can modulate immune responses. Researchers have utilized computational modeling to predict how modifications to this scaffold could enhance binding affinity to specific receptors or enzymes involved in immune regulation. Such studies highlight the importance of structural diversity in developing effective immunotherapies.

The role of Cyclohexaneacetic acid, 4-(2-methylpentyl)- as a building block for more complex molecules is further underscored by its versatility in chemical transformations. It can undergo various reactions, including esterification, amidation, and alkylation, enabling the creation of a wide array of derivatives with tailored biological activities. These derivatives are being tested in preclinical studies to evaluate their efficacy and safety profiles across different therapeutic indications.

Advances in synthetic methodologies have also contributed to the increased accessibility of Cyclohexaneacetic acid, 4-(2-methylpentyl)- for research purposes. Techniques such as catalytic hydrogenation and cross-coupling reactions have streamlined its production, allowing for larger-scale preparations needed for both academic and industrial applications. This accessibility has spurred further exploration into its potential uses in drug discovery and material science.

The pharmacological evaluation of Cyclohexaneacetic acid, 4-(2-methylpentyl)- derivatives has revealed several promising leads. For example, some modifications have demonstrated inhibitory effects on key enzymes implicated in inflammation and oxidative stress. These effects are particularly relevant in conditions such as arthritis and neurodegenerative diseases, where such pathways play a significant role. Additionally, preliminary data suggest that certain derivatives may exhibit antimicrobial properties, offering potential solutions to emerging antibiotic-resistant pathogens.

As computational chemistry continues to advance, the design and optimization of molecules like Cyclohexaneacetic acid, 4-(2-methylpentyl)- are becoming more efficient and accurate. Machine learning algorithms can predict the biological activity of new derivatives based on their structural features before they are synthesized experimentally. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. Such innovations are transforming how drug discovery is conducted globally.

The environmental impact of synthesizing complex molecules like Cyclohexaneacetic acid, 4-(2-methylpentyl)- is another consideration that drives research into greener chemical processes. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and energy consumption. These efforts align with broader initiatives to promote green chemistry principles across industries worldwide.

In conclusion,Cyclohexaneacetic acid, 4-(2-methylpentyl)-, CAS No. 1803590-74-0, stands as a testament to the ongoing innovation in chemical research and pharmaceutical development. Its unique structural features make it a valuable tool for creating novel bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new possibilities for this compound and its derivatives,its significance is expected to grow further, shaping the future landscape of medicinal chemistry.